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Compound of Interest

Compound Name: Diphenyl ether

Cat. No.: B7761001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting chemical

reactions in refluxing diphenyl ether, a high-boiling point solvent ideal for high-temperature

organic synthesis.

Introduction
Diphenyl ether is a thermally stable aromatic ether with a high boiling point, making it an

excellent solvent for reactions that require elevated temperatures, typically in the range of 250-

260°C.[1] It is particularly well-suited for thermal cyclization, condensation, and rearrangement

reactions that have high activation energies. Its inert nature under many reaction conditions

and its ability to dissolve a wide range of organic compounds further enhance its utility in

synthetic chemistry. However, its high boiling point and solid state at room temperature

necessitate specific experimental setups and handling procedures.

Physicochemical Properties and Safety Data
A thorough understanding of the physical and chemical properties of diphenyl ether is crucial

for its safe and effective use.
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Property Value Reference(s)

Molecular Formula C₁₂H₁₀O [Source from previous search]

Molecular Weight 170.21 g/mol [Source from previous search]

Appearance
Colorless crystalline solid or

liquid
[Source from previous search]

Melting Point 25-27 °C [Source from previous search]

Boiling Point 258-259 °C [Source from previous search]

Density 1.073 g/mL at 25 °C [Source from previous search]

Solubility in Water Insoluble [Source from previous search]

Solubility in Organic Solvents

Soluble in benzene, toluene,

chloroform, and other common

organic solvents

[Source from previous search]

Safety Precautions:

Handling: Always work in a well-ventilated fume hood.[2] Avoid inhalation of vapors and

direct contact with skin and eyes.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.

Fire Safety: Diphenyl ether is combustible. Keep away from open flames and ignition

sources.

Disposal: Dispose of diphenyl ether and any reaction waste in accordance with local

regulations. It is considered an environmental hazard.[2]

Experimental Setup
A typical apparatus for a reaction in refluxing diphenyl ether is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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